Cas no 853909-86-1 (BENZENEACETONITRILE, 4-[(3-AMINO-6-BROMO-4-QUINOLINYL)AMINO]-)

• Product Name: BENZENEACETONITRILE, 4-[(3-AMINO-6-BROMO-4-QUINOLINYL)AMINO]-
• CAS No: 853909-86-1
• MF: C₁₇H₁₃BrN₄
• MW: 353.215922117233
• CID: 3371151
• PubChem ID: 69157565
• Update Time: 2025-04-21

BENZENEACETONITRILE, 4-[(3-AMINO-6-BROMO-4-QUINOLINYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 4-[(3-AMINO-6-BROMO-4-QUINOLINYL)AMINO]-
• [4-(3-amino-6-bromo-quinoline-4-ylamino)-phenyl]-acetonitrile
• 2-{4-[(3-amino-6-bromoquinolin-4-yl)amino]phenyl}acetonitrile
• SCHEMBL4714226
• CLPFXLNDBZSJHC-UHFFFAOYSA-N
• 853909-86-1
• SS-5364

• Inchi： 1S/C17H13BrN4/c18-12-3-6-16-14(9-12)17(15(20)10-21-16)22-13-4-1-11(2-5-13)7-8-19/h1-6,9-10H,7,20H2,(H,21,22)
• InChI Key： CLPFXLNDBZSJHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=CN=2)N)NC1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 352.03236Da
• Monoisotopic Mass: 352.03236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.7Ų